Cas no 1807148-89-5 (4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine
• CAS No: 1807148-89-5
• MF: C₉H₅F₅N₂
• MW: 236.141419172287
• CID: 4807046
• Update Time: 2025-05-23

4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2/c1-4-7(9(12,13)14)5(2-15)6(3-16-4)8(10)11/h3,8H,1H3
• InChI Key： ILJXEDWRMNVCOG-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(C(F)F)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine

4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine (CAS No. 1807148-89-5): A Versatile Fluorinated Pyridine Derivative

4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine (CAS No. 1807148-89-5) is a highly specialized fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of polyfluorinated heterocycles, which are known for their unique electronic properties and metabolic stability. The presence of multiple fluorine atoms and a cyano group in its structure makes it particularly interesting for drug discovery applications.

The molecular structure of 4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine features three distinct fluorinated moieties: a difluoromethyl group at position 5, a trifluoromethyl group at position 3, and a cyano substituent at position 4. This combination creates a molecule with exceptional lipophilicity and metabolic resistance, properties that are highly sought after in modern medicinal chemistry. Researchers are particularly interested in how these features influence the compound's bioavailability and target binding affinity.

Recent studies have explored the potential of 4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The compound's ability to participate in hydrogen bonding through its cyano group while maintaining excellent membrane permeability makes it valuable for designing central nervous system (CNS) drugs. Pharmaceutical companies are actively investigating its incorporation into novel therapies for neurological disorders and inflammatory conditions.

In agrochemical applications, derivatives of 4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine have shown promise as pesticide intermediates. The fluorine atoms enhance the compound's stability against environmental degradation, while the pyridine core provides excellent systemic activity in plants. Researchers are particularly interested in its potential for developing new fungicides with improved efficacy against resistant strains.

The synthesis of 4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine typically involves multistep fluorination reactions starting from appropriately substituted pyridine precursors. Recent advances in continuous flow chemistry have improved the efficiency of its production, addressing previous challenges with yield and purity. Process chemists are particularly focused on developing more sustainable synthetic routes that minimize the use of hazardous reagents.

From a commercial perspective, the demand for 4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine has been steadily increasing, driven by growing interest in fluorinated pharmaceuticals and specialty chemicals. Market analysts project significant growth in this sector, particularly in Asia-Pacific regions where pharmaceutical innovation is rapidly expanding. The compound's CAS number (1807148-89-5) has become increasingly important for regulatory documentation and patent applications.

Quality control of 4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine requires advanced analytical techniques, including HPLC-MS and 19F NMR spectroscopy. These methods are essential for ensuring the compound's purity and for identifying potential impurities that might affect its performance in downstream applications. Analytical chemists have developed specialized protocols to address the unique challenges posed by its multiple fluorine atoms.

The environmental fate of 4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine and its derivatives has become an important research topic, particularly regarding persistence and bioaccumulation potential. While the fluorine atoms contribute to stability, they also raise questions about long-term environmental impact. Current studies focus on understanding its degradation pathways and developing more eco-friendly derivatives with maintained efficacy.

In the field of material science, researchers are exploring applications of 4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine in organic electronics. Its electron-withdrawing groups make it potentially useful as a component in organic semiconductors or as a building block for liquid crystal materials. The compound's ability to modify electronic properties through its fluorine substituents is particularly valuable for tuning material characteristics.

Looking forward, 4-Cyano-5-(difluoromethyl)-2-methyl-3-(trifluoromethyl)pyridine (CAS No. 1807148-89-5) is expected to play an increasingly important role in multiple scientific disciplines. Its unique combination of structural features continues to inspire innovation across chemistry, biology, and materials science. As synthetic methods improve and applications expand, this compound will likely remain at the forefront of fluorinated heterocycle research for years to come.